Cas no 2680704-87-2 (1-(4-methylphenyl)-5-(2,2,2-trifluoroacetamido)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(4-methylphenyl)-5-(2,2,2-trifluoroacetamido)-1H-imidazole-4-carboxylic acid
• CAS No: 2680704-87-2
• MF: C₁₃H₁₀F₃N₃O₃
• MW: 313.232013225555
• CID: 5632405
• PubChem ID: 165942979
• Update Time: 2025-06-07

1-(4-methylphenyl)-5-(2,2,2-trifluoroacetamido)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28292576
• 2680704-87-2
• 1-(4-methylphenyl)-5-(2,2,2-trifluoroacetamido)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C13H10F3N3O3/c1-7-2-4-8(5-3-7)19-6-17-9(11(20)21)10(19)18-12(22)13(14,15)16/h2-6H,1H3,(H,18,22)(H,20,21)
• InChI Key： VIHLAGHAWCUHQI-UHFFFAOYSA-N
• SMILES： FC(C(NC1=C(C(=O)O)N=CN1C1C=CC(C)=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 313.06742568g/mol
• Monoisotopic Mass: 313.06742568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.2Ų

Additional information on 1-(4-methylphenyl)-5-(2,2,2-trifluoroacetamido)-1H-imidazole-4-carboxylic acid

Introduction to 1-(4-methylphenyl)-5-(2,2,2-trifluoroacetamido)-1H-imidazole-4-carboxylic acid (CAS No. 2680704-87-2)

The compound 1-(4-methylphenyl)-5-(2,2,2-trifluoroacetamido)-1H-imidazole-4-carboxylic acid, identified by its CAS number 2680704-87-2, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the imidazole class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and applications in drug development. The presence of functional groups such as the 4-methylphenyl moiety and the 2,2,2-trifluoroacetamido side chain enhances its chemical reactivity and biological profile, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a growing interest in imidazole derivatives due to their role as pharmacophores in various therapeutic agents. The 1-(4-methylphenyl)-5-(2,2,2-trifluoroacetamido)-1H-imidazole-4-carboxylic acid structure combines aromatic stability with functional versatility, which is particularly advantageous in designing molecules that can interact with biological targets with high specificity. The trifluoroacetamido group introduces fluorine atoms, which are known to modulate metabolic stability and binding affinity, thereby improving the pharmacokinetic properties of drug candidates.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated compounds in enhancing drug efficacy and reducing side effects. The incorporation of fluorine atoms into pharmaceuticals often leads to increased lipophilicity, improved bioavailability, and prolonged half-life. The 1-(4-methylphenyl)-5-(2,2,2-trifluoroacetamido)-1H-imidazole-4-carboxylic acid compound exemplifies this trend by leveraging fluorine's electronic properties to optimize its pharmacological profile.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The imidazole core serves as a versatile platform for further chemical modifications, allowing researchers to explore a wide range of biological activities. For instance, imidazole derivatives have been investigated for their antimicrobial, antiviral, and anti-inflammatory properties. The structural features of 1-(4-methylphenyl)-5-(2,2,2-trifluoroacetamido)-1H-imidazole-4-carboxylic acid suggest that it could be modified to target specific disease pathways effectively.

Recent advancements in computational chemistry have enabled the rapid screening of imidazole derivatives for their biological potential. Virtual screening techniques combined with molecular docking studies have identified several promising candidates for further experimental validation. The 1-(4-methylphenyl)-5-(2,2,2-trifluoroacetamido)-1H-imidazole-4-carboxylic acid compound has been subjected to such analyses and has shown encouraging results in preliminary simulations. These findings support its further exploration as a lead compound in drug discovery initiatives.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The introduction of the trifluoroacetamido group is particularly challenging due to the sensitivity of fluorinated intermediates. However, modern synthetic methodologies have improved the efficiency and scalability of such transformations, making it feasible to produce sufficient quantities for research purposes.

In addition to its pharmaceutical applications, the 1-(4-methylphenyl)-5-(2,2,2-trifluoroacetamido)-1H-imidazole-4-carboxylic acid compound may find utility in other areas such as material science and agrochemicals. Its unique structural features make it a candidate for developing novel materials with specific properties or for use as an intermediate in crop protection agents.

The future prospects of this compound are promising, with ongoing research aimed at expanding its applications and optimizing its synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. As our understanding of biological systems continues to grow, compounds like 1-(4-methylphenyl)-5-(2,2,2-trifluoroacetamido)-1H-imidazole-4-carboxylic acid will play an increasingly important role in addressing unmet medical needs.